Cas no 1396891-58-9 ((2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 1396891-58-9
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 5998095
• PubChem ID: 71788923
• Update Time: 2025-06-29

(2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide
• (E)-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-3-thiophen-3-ylprop-2-enamide
• 1396891-58-9
• (E)-N-((4-hydroxychroman-4-yl)methyl)-3-(thiophen-3-yl)acrylamide
• F6200-4168
• AKOS024538432
• (2E)-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-3-(thiophen-3-yl)prop-2-enamide

• Inchi： 1S/C17H17NO3S/c19-16(6-5-13-7-10-22-11-13)18-12-17(20)8-9-21-15-4-2-1-3-14(15)17/h1-7,10-11,20H,8-9,12H2,(H,18,19)/b6-5+
• InChI Key： NZWRXOCWHJTYLG-AATRIKPKSA-N
• SMILES： C(NCC1(O)C2=C(OCC1)C=CC=C2)(=O)/C=C/C1C=CSC=1

Computed Properties

• Exact Mass: 315.09291458g/mol
• Monoisotopic Mass: 315.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.8Ų

Additional information on (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide

Compound Introduction: (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide and CAS No. 1396891-58-9

Introducing a fascinating compound with the chemical identity CAS No. 1396891-58-9, formally known as (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide. This molecule has garnered significant attention in the realm of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. The compound is characterized by a conjugated system comprising a dihydrobenzopyran core and a thiophene moiety, which are both well-documented for their involvement in various biochemical pathways.

The structural motif of this compound, particularly the presence of a 4-hydroxy group on the benzopyran ring and a 3-(thiophen-3-yl) substituent on the prop-2-enamide moiety, suggests multifaceted interactions with biological targets. These features are not only structurally intriguing but also biologically relevant, as they can modulate enzyme activities and receptor binding affinities. The conjugated system itself is known to enhance electronic properties, making it a promising candidate for applications in photochemical and pharmacological research.

In recent years, there has been an increasing interest in natural product-inspired scaffolds due to their high structural diversity and biological efficacy. The benzopyran scaffold, for instance, is extensively studied for its role in various pharmacological contexts, including anti-inflammatory, antioxidant, and anticancer activities. The incorporation of a thiophene ring further enriches the pharmacophoric space, as thiophenes are known to exhibit diverse biological effects ranging from antimicrobial to antitumor properties.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. Key steps include the formation of the dihydrobenzopyran core through cyclization reactions, followed by functionalization at the 4-position with a hydroxyl group. Subsequently, the prop-2-enamide moiety is introduced via condensation reactions with appropriate precursors. The final step involves coupling the thiophene substituent at the 3-position of the propenamide unit. These synthetic strategies not only showcase the versatility of modern synthetic methodologies but also underscore the importance of precision in constructing complex molecular architectures.

From a biological perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent. The hydroxyl group on the benzopyran ring can engage in hydrogen bonding interactions with biological targets, while the thiophene moiety can interact through π-stacking or other non-covalent forces. Such interactions are critical for modulating enzyme kinetics and receptor binding affinities. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a candidate for further development in therapeutic applications.

The pharmacokinetic properties of this compound are also of great interest. The presence of both polar (hydroxyl group) and non-polar (thiophene ring) regions suggests that it may exhibit reasonable solubility in both aqueous and lipid environments, which is advantageous for drug delivery systems. Additionally, metabolic stability studies have shown that the compound retains its structural integrity under simulated physiological conditions, indicating potential for prolonged bioavailability.

Advances in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have been employed to predict binding modes with potential target proteins, providing insights into how structural modifications can optimize biological activity. These computational approaches complement experimental data and have become indispensable tools in modern drug discovery pipelines.

The role of natural product-inspired scaffolds in drug development cannot be overstated. Compounds derived from these scaffolds often exhibit high specificity and low toxicity profiles due to their evolutionary optimization over millennia. The benzopyran-thiophene hybrid represents such an example, where structural features borrowed from natural products are harnessed for therapeutic benefit. This approach aligns well with current trends toward personalized medicine and targeted therapies.

In conclusion, (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-3-yl)prop-2-enamide (CAS No. 1396891-58-9) is a structurally complex and biologically promising compound that warrants further investigation. Its unique combination of functional groups positions it as a valuable tool for exploring novel therapeutic strategies in pharmaceutical chemistry and medicinal biology. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery efforts worldwide.